Cas no 522624-43-7 (3-(4-SEC-BUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-N,N-DIETHYL-BENZENESULFONAMIDE)

• Product Name: 3-(4-SEC-BUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-N,N-DIETHYL-BENZENESULFONAMIDE
• CAS No: 522624-43-7
• MF: C₁₆H₂₄N₄O₂S₂
• MW: 368.517360687256
• CID: 843639
• PubChem ID: 3863897
• Update Time: 2025-07-09

3-(4-SEC-BUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-N,N-DIETHYL-BENZENESULFONAMIDE Chemical and Physical Properties

Names and Identifiers

• 3-(4-SEC-BUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-N,N-DIETHYL-BENZENESULFONAMIDE
• CHEMBL1511736
• HMS2688L09
• 3-[4-(butan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]-N,N-diethylbenzene-1-sulfonamide
• 522624-43-7
• 3-(4-butan-2-yl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)-N,N-diethylbenzenesulfonamide
• MLS000776110
• Z56845242
• N,N-diethyl-3-[4-(sec-butyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]benzenesulfonamide
• SMR000371127
• G76234
• AKOS000116303
• EN300-03439
• 3-(4-(sec-Butyl)-5-mercapto-4H-1,2,4-triazol-3-yl)-N,N-diethylbenzenesulfonamide
• SR-01000034747
• SR-01000034747-1
• J-510747

• MDL： MFCD03651677
• Inchi： 1S/C16H24N4O2S2/c1-5-12(4)20-15(17-18-16(20)23)13-9-8-10-14(11-13)24(21,22)19(6-2)7-3/h8-12H,5-7H2,1-4H3,(H,18,23)
• InChI Key： PIRFPQNMHVFINS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)C1=NNC(N1C(C)CC)=S)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 368.13406837g/mol
• Monoisotopic Mass: 368.13406837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 106Ų

Additional information on 3-(4-SEC-BUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-N,N-DIETHYL-BENZENESULFONAMIDE

Recent Advances in the Study of 3-(4-SEC-BUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-N,N-DIETHYL-BENZENESULFONAMIDE (CAS: 522624-43-7)

The compound 3-(4-SEC-BUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-N,N-DIETHYL-BENZENESULFONAMIDE (CAS: 522624-43-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and sulfonamide moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and immune response. In vitro and in vivo studies have demonstrated that 3-(4-SEC-BUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-N,N-DIETHYL-BENZENESULFONAMIDE exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Additionally, its sulfonamide group has been shown to enhance its bioavailability and tissue penetration, making it a promising candidate for further development.

Another area of interest is the compound's antimicrobial properties. Recent studies have reported its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis and inhibition of essential enzymes, highlighting its potential as a broad-spectrum antimicrobial agent. These findings are particularly relevant in the context of the growing global threat of antibiotic resistance.

In the realm of oncology, preliminary studies have indicated that 3-(4-SEC-BUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-N,N-DIETHYL-BENZENESULFONAMIDE may exhibit cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. Researchers are currently investigating its potential to induce apoptosis and inhibit angiogenesis, which could pave the way for its use in combination therapies or as a standalone treatment.

Despite these promising findings, challenges remain in the development of this compound. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. However, the current body of research underscores the therapeutic potential of 3-(4-SEC-BUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-N,N-DIETHYL-BENZENESULFONAMIDE and highlights the need for further investigation to fully realize its clinical applications.

In conclusion, recent advances in the study of 3-(4-SEC-BUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-N,N-DIETHYL-BENZENESULFONAMIDE (CAS: 522624-43-7) have shed light on its multifaceted biological activities and therapeutic potential. Continued research efforts are essential to overcome existing challenges and translate these findings into clinically viable treatments. This compound represents a promising avenue for drug development in the fields of inflammation, infectious diseases, and oncology.